Cas no 1334638-80-0 (2-(4-bromo-1H-pyrazol-3-yl)pyrazine)

2-(4-Bromo-1H-pyrazol-3-yl)pyrazine is a heterocyclic compound featuring a pyrazole ring substituted with a bromine atom at the 4-position and a pyrazine moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex molecular frameworks. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling reactions, while the pyrazine group contributes to electronic modulation and binding interactions. Its well-defined crystalline form ensures consistent purity, making it suitable for precise synthetic workflows. The compound’s stability under standard handling conditions further supports its utility in method development and scale-up processes.
2-(4-bromo-1H-pyrazol-3-yl)pyrazine structure
1334638-80-0 structure
Product Name:2-(4-bromo-1H-pyrazol-3-yl)pyrazine
CAS No:1334638-80-0
MF:C7H5BrN4
MW:225.045399427414
CID:4589097
PubChem ID:64197276
Update Time:2025-10-30

2-(4-bromo-1H-pyrazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-1H-pyrazol-3-yl)pyrazine
    • Pyrazine, 2-(4-bromo-1H-pyrazol-3-yl)-
    • Inchi: 1S/C7H5BrN4/c8-5-3-11-12-7(5)6-4-9-1-2-10-6/h1-4H,(H,11,12)
    • InChI Key: XGUMLSJNLSPXLZ-UHFFFAOYSA-N
    • SMILES: C1(C2C(Br)=CNN=2)=NC=CN=C1

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Additional information on 2-(4-bromo-1H-pyrazol-3-yl)pyrazine

Comprehensive Overview of 2-(4-bromo-1H-pyrazol-3-yl)pyrazine (CAS No. 1334638-80-0): Properties, Applications, and Research Insights

2-(4-bromo-1H-pyrazol-3-yl)pyrazine (CAS No. 1334638-80-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyrazole-pyrazine derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C7H5BrN4, highlights its potential for diverse functionalization, a property increasingly sought after in drug discovery pipelines.

Recent studies emphasize the role of pyrazine-pyrazole hybrids in modulating biological targets, particularly in kinase inhibition and antimicrobial applications. Researchers are exploring 1334638-80-0 as a precursor for small molecule therapeutics, with computational studies suggesting favorable binding affinities when incorporated into larger pharmacophores. The 4-bromo substituent provides an excellent handle for further cross-coupling reactions, aligning with current trends in fragment-based drug design (FBDD) methodologies.

The compound's crystallographic data reveals a planar configuration that facilitates π-stacking interactions, a feature crucial for materials science applications. In organic electronics, derivatives of 2-(4-bromo-1H-pyrazol-3-yl)pyrazine have shown promise as electron-transport materials in OLED architectures. This dual applicability in life sciences and advanced materials positions 1334638-80-0 as a multidisciplinary research compound, addressing frequent queries about versatile heterocyclic scaffolds in scientific forums.

Synthetic protocols for 2-(4-bromo-1H-pyrazol-3-yl)pyrazine typically involve palladium-catalyzed coupling or nucleophilic substitution reactions, reflecting the growing demand for atom-efficient synthetic routes. Analytical characterization via LC-MS and NMR spectroscopy confirms high purity batches (>98%), a critical parameter for researchers investigating structure-activity relationships (SAR). Stability studies indicate that the compound remains stable under inert atmospheres, though precautions against moisture are recommended for long-term storage.

Emerging applications include its use as a fluorescent probe precursor in bioimaging studies, where the pyrazine-pyrazole core demonstrates tunable emission properties. This addresses a trending search topic regarding small-molecule fluorophores for cellular imaging. Additionally, the compound's metal coordination capacity makes it relevant to catalysis research, particularly in developing ligand architectures for transition metal complexes.

From a commercial perspective, 1334638-80-0 is increasingly listed in specialty chemical catalogs, with suppliers noting rising demand from academic and industrial laboratories. Regulatory databases classify it as a standard research chemical, requiring standard laboratory safety protocols rather than specialized handling. This accessibility contributes to its growing presence in high-throughput screening libraries and medicinal chemistry programs worldwide.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, areas generating substantial interest in drug development circles. The 4-bromo position offers strategic diversification points for constructing bifunctional molecules, answering frequent researcher inquiries about modular synthetic platforms. As the scientific community continues to investigate privileged heterocyclic structures, 2-(4-bromo-1H-pyrazol-3-yl)pyrazine remains a compound of significant contemporary relevance.

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